Cas no 69836-72-2 (1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester
• CAS No: 69836-72-2
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 391250
• PubChem ID: 878340
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester
• dimethyl 3-hydroxy-6-phenoxybenzene-1,2-dicarboxylate
• SR-01000225600-1
• 69836-72-2
• CBMicro_041264
• DTXSID40358138
• Oprea1_738682
• MLS000109503
• AKOS032393825
• SMR000105446
• HMS2306G14
• CHEMBL1329361
• SR-01000225600
• dimethyl 3-hydroxy-6-phenoxyphthalate
• BIM-0041235.P001

• Inchi： 1S/C16H14O6/c1-20-15(18)13-11(17)8-9-12(14(13)16(19)21-2)22-10-6-4-3-5-7-10/h3-9,17H,1-2H3
• InChI Key： YWNVDDCXNDAUEN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=C(C(C(=O)OC)=C1C(=O)OC)O

Computed Properties

• Exact Mass: 302.07902
• Monoisotopic Mass: 302.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.06